Cas no 21314-80-7 (4-(2-THENOYL)PYRIDINE)

• Product Name: 4-(2-THENOYL)PYRIDINE
• CAS No: 21314-80-7
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• MDL: MFCD02260531
• CID: 868216
• Update Time: 2026-04-29

4-(2-THENOYL)PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 4-(2-THENOYL)PYRIDINE
• 2-Thienyl-4'-pyridyl ketone
• pyridin-4-yl-thiophen-2-yl-methanone
• pyridine-4-yl-thiophene-2-yl-methanone

• MDL： MFCD02260531
• Inchi： InChI=1S/C10H7NOS/c12-10(9-2-1-7-13-9)8-3-5-11-6-4-8/h1-7H
• InChI Key： QHEFLWVQQBTZDP-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)C(=O)C2=CC=NC=C2

Computed Properties

• Exact Mass: 189.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 58.20000
• LogP: 2.37410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-(2-THENOYL)PYRIDINE

4-(2-THENOYL)PYRIDINE (CAS No. 21314-80-7): A Comprehensive Overview

4-(2-THENOYL)PYRIDINE, also known by its CAS registry number 21314-80-7, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which consists of a pyridine ring substituted with a thienoyl group at the 4-position. The combination of the aromatic pyridine moiety and the electron-withdrawing thienoyl group imparts distinctive electronic and structural properties to this molecule, making it a valuable component in various research and industrial applications.

The synthesis of 4-(2-THENOYL)PYRIDINE typically involves a multi-step process, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the C-S bond between the pyridine ring and the thienoyl group. These methods not only improve the purity of the final product but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most promising applications of 4-(2-THENOYL)PYRIDINE lies in its potential as a building block for advanced materials. The compound's ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for organic transformations. For example, studies have demonstrated that 4-(2-THENOYL)PYRIDINE can act as a ligand in palladium-catalyzed Heck reactions, significantly accelerating the coupling of aryl halides with alkenes. This not only enhances reaction efficiency but also broadens the scope of substrates that can be employed in such reactions.

In addition to its role in catalysis, 4-(2-THENOYL)PYRIDINE has shown potential in drug discovery efforts. The compound's structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological properties. Recent research has focused on modifying the substituents on the pyridine ring to enhance solubility, stability, and bioavailability. For instance, derivatives of 4-(2-THENOYL)PYRIDINE have been investigated as inhibitors of kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases.

The electronic properties of 4-(2-THENOYL)PYRIDINE also make it a compelling candidate for applications in optoelectronics. The compound's ability to absorb light across a broad spectrum suggests its utility in designing materials for photovoltaic devices and light-emitting diodes (LEDs). Recent studies have explored the use of 4-(2-THENOYL)PYRIDINE as an electron-deficient component in donor-acceptor systems, where it facilitates efficient charge separation and transport. These findings highlight its potential as a key ingredient in next-generation electronic devices.

From an environmental standpoint, understanding the toxicity and biodegradation of 4-(2-THENOYL)PYRIDINE is crucial for ensuring its safe handling and disposal. Recent toxicological studies have indicated that while the compound exhibits moderate cytotoxicity against certain cell lines, its acute toxicity is relatively low compared to other similar compounds. Furthermore, research into microbial degradation pathways has identified several bacterial strains capable of metabolizing 4-(2-THENOYL)PYRIDINE, offering promising avenues for bioremediation strategies.

In conclusion, 4-(2-THENOYL)PYRIDINE (CAS No. 21314-80-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a valuable tool for addressing contemporary challenges in chemistry, pharmacology, and technology. As research continues to uncover new facets of this compound's properties and potential uses, its significance in both academic and industrial settings is expected to grow further.